Cas no 89457-41-0 (Propanoic acid, 2-methyl-, 3-hydroxy-1-methylpropyl ester)

• Product name: Propanoic acid, 2-methyl-, 3-hydroxy-1-methylpropyl ester
• CAS No: 89457-41-0
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 599725
• PubChem ID: 14614078

Propanoic acid, 2-methyl-, 3-hydroxy-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 3-hydroxy-1-methylpropyl ester
• 4-hydroxybutan-2-yl 2-methylpropanoate
• 89457-41-0
• DTXSID90562187

• Inchi： InChI=1S/C8H16O3/c1-6(2)8(10)11-7(3)4-5-9/h6-7,9H,4-5H2,1-3H3
• InChI Key： JDELNQBHLXDULJ-UHFFFAOYSA-N
• SMILES： CC(C)C(=O)OC(C)CCO

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų